2-(Chloromethyl)-5,7-difluoro-1,3-benzothiazole

• IUPAC Name: 2-(chloromethyl)-5,7-difluoro-1,3-benzothiazole
• InChI: InChI=1S/C8H4ClF2NS/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2
• InChI Key: LLEKVIHIOONSPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1N=C(S2)CCl)F)F
• Molecular Formula: C8H4ClF2NS
• DSSTOX Substance ID: DTXSID201267146
• Molecular Weight: 219.64 g/mol
• CAS RN: 126764-53-2

Description

“2-(Chloromethyl)-5,7-difluoro-1,3-benzothiazole” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles. Benzothiazoles are polycyclic aromatic compounds containing a benzene fused to a thiazole ring. The “2-(Chloromethyl)” and “5,7-difluoro” parts suggest that the compound has a chloromethyl group attached to the second carbon of the benzothiazole ring, and two fluorine atoms attached to the fifth and seventh carbons of the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring. The chloromethyl group would be attached to the second carbon of the benzothiazole ring, and the fluorine atoms would be attached to the fifth and seventh carbons of the ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the benzothiazole ring, the chloromethyl group, and the fluorine atoms. The benzothiazole ring is aromatic and relatively stable, but it can participate in electrophilic aromatic substitution reactions. The chloromethyl group can act as an alkylating agent, and the fluorine atoms can be involved in various reactions due to their high electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole ring, the chloromethyl group, and the fluorine atoms would likely affect its polarity, solubility, boiling point, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with. If it’s used as a reagent in a chemical reaction, its mechanism of action would involve the chemical transformations it undergoes.

Safety and Hazards

As with any chemical compound, handling “2-(Chloromethyl)-5,7-difluoro-1,3-benzothiazole” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties, but it’s generally important to avoid inhalation, ingestion, and contact with skin or eyes.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials. If it’s used as a reagent in chemical reactions, future research might focus on developing new reactions that take advantage of its unique properties.